Cas no 2228306-63-4 (3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile)

• Product Name: 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile
• CAS No: 2228306-63-4
• MF: C₁₀H₉BrF₂N₂
• MW: 275.092668294907
• CID: 6449428
• PubChem ID: 165801770
• Update Time: 2025-06-11

3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile
• 2228306-63-4
• EN300-1970450

• Inchi： 1S/C10H9BrF2N2/c11-8-2-1-6(5-14)3-7(8)4-9(15)10(12)13/h1-3,9-10H,4,15H2
• InChI Key： PQRPYOHNZYNGIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC(C(F)F)N

Computed Properties

• Exact Mass: 273.99172g/mol
• Monoisotopic Mass: 273.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile

Professional Introduction to 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile (CAS No. 2228306-63-4)

3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228306-63-4, features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and bromine substituents, along with the nitrile group, provides multiple reactive sites that are highly conducive to further chemical modifications and functionalizations.

The molecular structure of 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile consists of a benzene ring substituted with a bromine atom at the 4-position and an amino group at the 2-position. The side chain attached to the benzene ring is a 2-amino-3,3-difluoropropyl group, which introduces both steric and electronic effects that can influence the reactivity and binding properties of the compound. This structural motif is particularly interesting for its potential applications in drug discovery, where precise control over molecular interactions is crucial.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique features of 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile make it a promising candidate for such applications. For instance, the amino group can serve as a site for further derivatization into amides or ureas, which are common pharmacophores in drug molecules. Additionally, the bromine atom provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Recent studies have highlighted the potential of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The 3,3-difluoropropyl group in 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile contributes to this property by introducing fluorine atoms, which are known to improve pharmacokinetic profiles. This has led to increased exploration of fluorinated intermediates in the synthesis of next-generation therapeutics.

The compound's utility extends beyond simple intermediates; it serves as a building block for more complex molecules with tailored properties. Researchers have leveraged its structural features to develop novel scaffolds that exhibit inhibitory activity against specific targets. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in cancer pathways. The ability to fine-tune the electronic and steric environment through strategic modifications makes 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile a versatile tool in medicinal chemistry.

The synthesis of 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination have streamlined the process and improved yields. These developments have not only facilitated the production of this compound but also opened up new avenues for its application in drug discovery.

The growing body of literature on fluorinated compounds underscores their importance in modern medicine. The unique properties offered by fluorine atoms make them indispensable in designing drugs with enhanced efficacy and reduced side effects. As such, compounds like 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile, which incorporate fluorine residues, are likely to remain at the forefront of pharmaceutical research.

In conclusion, 3-(2-amino-3,3-difluoropropyl)-4-bromobenzonitrile (CAS No. 2228306-63-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features enable diverse chemical modifications and functionalizations, making it a valuable intermediate in drug development. The increasing emphasis on fluorinated compounds in medicinal chemistry further highlights its importance as a building block for novel therapeutics.